The potential defects during the additive manufacturing (AM) process greatly deteriorate the mechanical properties of the fabricated structures and, as a result, increase the risks of part fatigue failure and even disasters. As laser additive manufacturing is such a complex process, many different physical phenomena such as electromagnetic radiation, optical and acoustic emission, and plasma generation will occur. Unlike vision and acoustic methods, the spectroscopy based smart optical monitoring system (SOMS) provides atomic level information revealing mechanical and chemical condition of the product. By monitoring plasma, multiple information such as line intensity, standard deviation, plasma temperature, or electron density, and by using different signal processing algorithms such as vector machine training or wavelet transforming, AM defects have been detected and classified. Utilizing two fiber optic components, a bifurcated fiber and a split fiber, the experimental results were performed to improve SOMS signal-to-noise ratio. Defects, including subsurface pores and sudden changes of process parameters including shielding gas shut-off and foreign substance, were identified by the spectroscopy based SOMS. For chemical composition characterization, a degree of dilution in terms of chemical element variation is identified by a spectral peak intensity ratio through the SOMS. It turned out that the information on the Cr/Fe ratio of deposit at a certain layer is vital to design the mechanical property in the IN625 deposition on the mild steel case. The SOMS has also demonstrated that the chemistry ratio can be determined from the calibration curve method based on the known alloy samples and that the ratio of the maximum intensities of multiple species provides more information about the quality of the alloy.

Laser melt injection is a technology for producing metal matrix composite (MMC) layers on tools such as skin-pass rolls by injecting hard particles into a laser-induced weld pool. However, low process speeds prevent the application of laser melt injection on a large scale. To overcome this drawback, a new approach is presented: High-speed laser melt injection (HSLMI) is a promising method for generating highly wear-resistant MMC layers on tools with high productivity. For the first time, high process speeds of up to 100 m/min were reached with HSLMI of spherical fused tungsten carbide (SFTC) particles into the steel 1.2362 that is used for skin-pass rolls. In this paper, the influence of the process speed on the microstructure and on the wear resistance of the MMC layer is investigated. The microstructure of the steel matrix changes from a dendritic to a needle-shaped structure when process speeds of 60 m/min or higher are applied. Furthermore, the steel matrix often features cracks. The SFTC particles show a dissolution seam. It was found that both the crack susceptibility and the SFTC dissolution can be reduced significantly by increasing the process speed. The wear behavior of the MMC layers was studied in a pin-on-plate test. It was found that the SFTC reinforcement leads to a significant improvement in wear resistance over the nonreinforced steel substrate. The wear volume was reduced from 3.6 to 0.1 to 0.3 mm3 by an SFTC particle-reinforcement. Abrasion was the substantial wear mechanism.

Laser peening is a promising surface treatment technique for enhancing the mechanical performance of metals. In laser peening, the plasma confinement layer contributes to the generation of high-pressure shockwaves by suppressing the expansion of laser-induced plasma. Therefore, the choice of a plasma confinement layer is important for improving laser peening effectiveness. For laser peening in environments where liquid materials cannot be used as a plasma confinement layer, alginate gel, which is a pliable material with shape-following capabilities, has been proposed to reduce the acoustic impedance mismatch caused by surface roughness when using solid materials. In this study, the feasibility of alginate gel as a plasma confinement layer and an appropriate process window for laser irradiation were investigated. The results of this study are then presented.

The mathematical modeling (computational fluid dynamics) has been combined with Six Sigma methodology to guide the design of a Range. The concept of Transfer Function development and Robust Design has been explained. A few sample examples including Laser Surface Heating have been included in the context of Transfer Function and Design for Six Sigma. The concept of Lean and its integration with Six Sigma is briefly covered.

Glass cleaving by Bessel-like beams is one of the leading techniques providing high processing throughput and high edge quality. With the possibility to apply it to different transparent materials, this method has great potential in the high-volume production of flat panel displays, camera windows, medical devices, and others. The principle of glass cleaving is the controlled weakening of a hard transparent material by the induction of microcracks along a tight, elongated focus. These microcracks are oriented in a predefined, constant direction, limiting the flexibility of round shape fabrication. In contrast to dynamic beam manipulation techniques, the regime of direction-independent cutting was achieved through proper temporal pulse shaping. The setup does not consist of any active components in the beam path. The obtained quality and process speed are comparable with other, more complex laser cleaving techniques. Additionally, the successful cutting of polymers is presented, which are difficult to separate by the Bessel beam due to the limited possibility of microcrack generation.

The global demand for air travel and air transport is expected to further increase in the next couple of years, and so the environmental protection will also increasingly come into focus again. In the aviation sector, this means not only saving fuel and reducing emissions but also reducing the noise pollution caused by aircrafts. For this purpose, sound-absorbing acoustic liners are used, which consist of a sandwich structure with one perforated skin layer. To reduce weight, these outer layers are often made of carbon fiber-reinforced plastic (CFRP). For manufacturing these CFRP skin layers, laser drilling offers specific benefits, but when it comes to industrial applications, further process improvements are necessary. Although laser microdrilling is a well-known process in laser materials’ processing, it has not yet been sufficiently investigated for the processing of carbon fiber-reinforced plastics. This study investigates the quality and efficiency of laser microdrilling with a 1.5 kW nanosecond-pulsed high-power laser for percussion drilling and helical drilling of thin CFRP laminates. The efficiency was evaluated in terms of drilling depth, the amount of energy required to remove a specific volume of material, and the time required to remove a specific volume of the material. The quality evaluation focused on the heat-affected zone and the hole taper. The efficiency and quality results were set in relation to higher-level parameters such as energy fluence in the laser spot, pulse overlap, or total energy applied. This facilitates future transferability to similar laser processes that may use laser machines and system technology with deviating specifications.

The high demand for electronic products increases the need for high-quality welds of copper. Laser welding can be applied but may result in undesired weld characteristics such as humping or spatter. Process control is needed to identify defective welds in the production line. Surface topographical features can be used to identify different weld characteristics by optical coherence tomography (OCT). The resulting surface topography of a weld can be influenced by process parameters like its material properties or the application of process gas. In this work, we investigate the influence of different pure copper materials and process gas on weld seam surface features for the classification of quality-relevant weld characteristics. First, the resulting changes in weld depth and metallographic cross sections are qualitatively and quantitively characterized for different pure copper materials under the consideration of weld categories such as melt ejection, deep penetration welding, humping, and heat conduction welding with and without the application of shielding gas. Afterward, a qualitative and quantitative analysis of weld surface features is performed for the beforementioned categories under consideration of the copper material and shielding gas. As a result, an influence on the achievable weld depth could be identified for pure copper with residual phosphor content. No significant changes in surface topographical features could be identified for different material properties of copper. The influence of shielding gas and pure copper material is found to be negligible on surface topographical characteristics for process control.

Generating multimaterial parts, reaching higher efficiency in powder consumption, and decoupling of powder application behavior from powder properties such as powder flowability are key aspects for using electrophotographic powder application (EPA) in laser-based powder bed fusion of polymers (PBF-LB/P). Moreover, EPA allows the layer thickness to be reduced from around 100–150 μm, depending on respective particle size distribution, in the case of conventional doctor blade or roller-based powder application methods to the diameter of the applied polymer particles (typically between 50 and 130 μm). This can have positive effects on the interlayer connection and, therefore, the mechanical properties of the additively manufactured part because less powder volume has to be fused with the already generated underlying part. Moreover, due to the above-mentioned independence of EPA from powder flowability, the addition of flow aids, such as nano silica, can be reduced to a minimum or even avoided completely. This is the first comprehensive study on resulting properties of parts generated by PBF-LB/P using EPA taking into account both the reduction in layer thickness and reduced addition of flow aids. In addition to improving mechanical properties of generated parts, the independence of powder flowability, in particular, offers the possibility of qualifying currently unsuitable materials for PBF-LB/P. For this purpose, besides widely employed polyamide 12 (PA12), a polypropylene (PP) powder is used that is very difficult to process in conventional PBF-LB/P and can only be applied there with the help of flow aids.

A multimaterial car body design, using light materials in combination with steel, has become widespread in recent years in order to reduce a vehicle's weight. The joining of dissimilar materials is one of the most critical issues in this area. In our previous research, we reported on a new dissimilar laser lap joining method, using a cold-spray process. In that procedure, a steel coating was first sprayed onto an aluminum surface, after which a steel sheet, together with the coating, was laser welded. However, it was found that porosity occurred in the weld metal due to melting of the coating. In this study, we investigated the effects of welding parameters on porosity formation in this joining process as well as the behavior patterns of the flow and bubbles in a molten pool. The porosity increased as the laser input energy decreased. It was also discovered that the porosity could be reduced drastically by the melting of the aluminum substrate, together with the steel sheet and coating, even at lower input energy. Electron probe microanalyzer results showed that both the solidification rate, related to the input energy, and aluminum's melting were strongly associated with the generation of flow from the bottom to the surface of the molten pool. This was captured by means of an x-ray in situ observation, using tungsten tracers, behind the keyhole. The bubbles, moving upward and reaching the surface of the pool, were also observed there in the welding conditions, where only a little porosity occurred. These results demonstrated that this flow helped the bubbles move up and go outside the molten pool and, hence, prevented porosity formation.

This paper investigates the efficiency of powder catchment in blown powder laser cladding (a directed energy deposition technique). A comparison is made between standard “track by overlapping track” cladding (“AAA” cladding) and “ABA” cladding, where the gaps left between an initial set of widely spaced tracks (“A” tracks), are filled in by subsequent “B” tracks. In both these techniques, the melt pool surface is the collection area for the cladding powder, and the shape of this pool can be affected by several parameters including cladding speed, intertrack spacing, and type of cladding technique. The results presented here are derived from of an analysis of high-speed videos taken during processing and cross sections of the resultant clad tracks. The results show that the first track in AAA cladding has a different melt pool shape to subsequent tracks, and that the asymmetry of the subsequent track melt pools results in a reduction in the powder catchment efficiency. In contrast to this, the geometry of the “B” track melt pools between their adjacent “A” tracks results in an enhanced powder catchment efficiency.